N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide

• IUPAC Name: N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide
• InChI: InChI=1S/C16H14N2O2S/c1-11(19)17-9-13-7-8-15(20-13)14-10-21-16(18-14)12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,17,19)
• InChI Key: CPFOMPPJVVOTEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(O1)C2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is a thiazolyl-furan based compound that has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide is not fully understood. However, studies have suggested that this compound may exert its effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been shown to exhibit various biochemical and physiological effects. Some of these effects include:
1. Anti-inflammatory activity: N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory mediators.
2. Anticancer activity: Studies have shown that N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide exhibits anticancer activity by inducing apoptosis (programmed cell death) in cancer cells.
3. Antimicrobial activity: N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been shown to exhibit antimicrobial activity against various microorganisms.

Advantages and Limitations for Lab Experiments

N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. Exhibits various biochemical and physiological effects, making it a promising candidate for further investigation.
2. Has been shown to exhibit high purity and yield when synthesized using optimized methods.
Limitations:
1. The exact mechanism of action is not fully understood.
2. Further research is needed to determine the optimal dosage and administration method.

Future Directions

There are several future directions for the investigation of N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide. Some of these include:
1. Further investigation of the mechanism of action to better understand how this compound exerts its effects.
2. Investigation of the potential use of N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide as a drug candidate for the treatment of inflammatory diseases, cancer, and microbial infections.
3. Investigation of the potential use of N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide as a tool for the study of various biochemical and physiological processes.

Synthesis Methods

The synthesis of N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide involves the reaction of 2-phenyl-1,3-thiazole-4-carbaldehyde with furan-2-carboxylic acid in the presence of a suitable catalyst. The resulting product is then treated with acetic anhydride to yield the final compound. This synthesis method has been optimized to provide high yields and purity of the product.

Scientific Research Applications

N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been extensively studied for its potential applications in scientific research. This molecule has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. Some of the potential applications of this compound include:
1. Anti-inflammatory agent: N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been shown to exhibit anti-inflammatory properties. This makes it a potential candidate for the development of new anti-inflammatory drugs.
2. Anticancer agent: Studies have shown that N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide exhibits anticancer activity against various cancer cell lines. This makes it a potential candidate for the development of new anticancer drugs.
3. Antimicrobial agent: N-[[5-(2-phenyl-1,3-thiazol-4-yl)furan-2-yl]methyl]acetamide has been shown to exhibit antimicrobial activity against various microorganisms. This makes it a potential candidate for the development of new antimicrobial agents.